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Compound of Interest

Compound Name: 2-Amino-2-phenylacetonitrile

Cat. No.: B102233

This document provides a detailed breakdown of the theoretical mass percentage of each
element present in the chemical compound 2-Amino-2-phenylacetonitrile. The calculations
are based on the compound's molecular formula and the standard atomic weights of its
constituent elements. This information is critical for professionals in research, chemical
synthesis, and drug development for applications such as analytical standard validation,
stoichiometric calculations, and quality control.

Molecular Structure and Formula

2-Amino-2-phenylacetonitrile is a nitrile compound featuring a phenyl group and an amino
group attached to the same carbon atom. Its molecular structure dictates its chemical formula.
Based on its structure, the molecular formula is determined to be CsHsN2.[1][2][3] This formula
indicates that each molecule of the compound contains:

e 8 Carbon (C) atoms
e 8 Hydrogen (H) atoms
e 2 Nitrogen (N) atoms

Calculation Methodology

The theoretical mass percentage of each element was calculated following a standardized
protocol, ensuring accuracy and reproducibility.
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Protocol for Calculating Elemental Mass Percentage:

o Determination of Molecular Formula: The chemical formula (CsHsN2) was established from
the compound's IUPAC name and verified against chemical databases.[1][2]

e Sourcing Standard Atomic Weights: The atomic mass for each constituent element was
sourced from IUPAC-accepted standard values.

o Carbon (C): 12.011 amu[4][5][6]
o Hydrogen (H): 1.008 amu[7][8]
o Nitrogen (N): 14.007 amu[9][10][11]

e Calculation of Molar Mass: The total molar mass of 2-Amino-2-phenylacetonitrile was
calculated by summing the masses of all atoms in the molecule.

o Molar Mass = (8 * 12.011) + (8 * 1.008) + (2 * 14.007)

o Calculation of Individual Elemental Mass Percentage: The mass percentage for each
element was determined by dividing the total mass of that element in the molecule by the
total molar mass of the molecule and multiplying by 100.

o % Element = (Total Mass of Element / Molar Mass of Compound) * 100

Workflow Visualization

The logical flow of the calculation process is illustrated in the diagram below.
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3. Calculate Mass Percentage
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Caption: Workflow for calculating theoretical elemental mass percentages.

Results: Theoretical Elemental Composition

The calculated molar mass and the resulting theoretical mass percentages for each element in
2-Amino-2-phenylacetonitrile are summarized in the table below. The total molar mass of the
compound is calculated to be 132.164 g/mol .[1][2][3]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b102233?utm_src=pdf-body-img
https://www.benchchem.com/product/b102233?utm_src=pdf-body
https://www.chembk.com/en/chem/(S)-2-Amino-2-phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylacetonitrile
https://www.anaxlab.com/product/16750-42-8-2-amino-2-phenylacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. Atomic Total Mass Mass
Atomic
Element Symbol = ¢ Mass ( of Element ( Percentage
oun
g/mol ) g/mol ) (%)

Carbon C 8 12.011[4][6] 96.088 72.70%
Hydrogen H 8 1.008[7] 8.064 6.10%
Nitrogen N 2 14.007[9][11] 28.014 21.20%
Total CsHsN:2 18 - 132.166 100.00%

Note: The sum of individual masses may vary slightly from the cited molar mass due to
rounding of atomic weights.

Conclusion

The theoretical elemental composition of 2-Amino-2-phenylacetonitrile is approximately
72.70% Carbon, 6.10% Hydrogen, and 21.20% Nitrogen by mass. These values serve as a
fundamental baseline for analytical techniques such as combustion analysis, enabling
researchers to verify the purity and identity of synthesized samples. Any significant deviation
between experimental results and these theoretical values may indicate the presence of
impurities, solvent residues, or an incorrect compound structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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